Cas no 2228267-52-3 (tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate
• CAS No: 2228267-52-3
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5973246
• PubChem ID: 165780501
• Update Time: 2025-10-30

tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate
• 2228267-52-3
• tert-butyl N-[1-(1-amino-3-hydroxypropan-2-yl)cyclobutyl]carbamate
• EN300-1888163

• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(16)14-12(5-4-6-12)9(7-13)8-15/h9,15H,4-8,13H2,1-3H3,(H,14,16)
• InChI Key： QRJJJAOITSMKKA-UHFFFAOYSA-N
• SMILES： OCC(CN)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate (CAS No. 2228267-52-3)

The compound tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate (CAS No. 2228267-52-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutyl ring and a hydroxypropan-2-yl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of peptide-based therapeutics and small-molecule inhibitors.

One of the key features of tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate is its carbamate protecting group, which is widely used in peptide synthesis to shield reactive functional groups during chemical reactions. This property aligns with the growing demand for protected amino acid derivatives in modern medicinal chemistry. The compound’s amino and hydroxy functionalities further enhance its versatility, enabling its use in bioconjugation and linker chemistry—two areas gaining traction in targeted drug delivery systems.

In recent years, the scientific community has focused on cyclic amino acids and their derivatives, such as cyclobutylcarbamate-containing compounds, due to their ability to improve the metabolic stability and bioavailability of therapeutic agents. This trend is reflected in the surge of online searches for terms like "cyclobutyl derivatives in drug design" and "carbamate-protected amino acids." The compound’s CAS No. 2228267-52-3 is often queried alongside these topics, highlighting its relevance in cutting-edge research.

Another area where tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate shows promise is in the development of PROTACs (Proteolysis-Targeting Chimeras), a revolutionary approach in targeted protein degradation. The compound’s amino-3-hydroxypropan-2-yl segment can serve as a flexible linker, a critical component in PROTAC design. This application has sparked interest among researchers exploring next-generation therapeutics, as evidenced by the rising popularity of search terms like "PROTAC linker chemistry" and "amino alcohol linkers in drug discovery."

From a synthetic chemistry perspective, the tert-butyl group in this compound offers excellent stability under various reaction conditions, making it a preferred choice for multi-step syntheses. Its compatibility with solid-phase peptide synthesis (SPPS) and solution-phase methods further broadens its utility. These attributes are particularly valuable in the context of high-throughput screening and combinatorial chemistry, where efficiency and reproducibility are paramount.

In conclusion, tert-butyl N-1-(1-amino-3-hydroxypropan-2-yl)cyclobutylcarbamate (CAS No. 2228267-52-3) is a multifaceted compound with wide-ranging applications in drug discovery and development. Its structural features align with current research trends, including peptide therapeutics, PROTACs, and bioconjugation strategies. As the scientific community continues to explore innovative therapeutic modalities, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.